Cas no 14787-58-7 (L-PHENYLEPHRINE BITARTRATE)

L-PHENYLEPHRINE BITARTRATE Properties

Names and Identifiers

• L-PHENYLEPHRINE BITARTRATE
• L-Phenlephrine Bitatrate
• PHENYLEPHRINE HYDROGENTARTRATE
• (-)-PHENYLEPHRINE-(+)-HYDROGEN TARTRATE
• BENZENEMETHANOL, 3-HYDROXY-ALPHA-[(METHYLAMINO)METHYL]-, (AR)-, (2R,3R)-2,3-DIHYDROXYBUTANEDIOATE (1:1) (SALT)
• 14787-58-7
• 17162-39-9
• 2,3-dihydroxybutanedioic acid;3-[1-hydroxy-2-(methylamino)ethyl]phenol
• BCP19493
• 2,3-Dihydroxybutanedioic acid--3-[1-hydroxy-2-(methylamino)ethyl]phenol (1/1)
• SCHEMBL156709
• J-008423
• L-PHENYLEPHRINEBITARTRATE
• FT-0630437
• DTXSID40627790
• (R)-Phenylephrine Bitartrate
• AKOS015909669
• PHENYLEPHRINE BITARTRATE
• bis{3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenyl} (2R,3R)-2,3-dihydroxybutanedioate
• (-)-Phenylephrine hydrogentartrate
• DB-043871
• (.+-.)-TARTARIC ACID; M-METHYLAMINOETHANOLPHENOL
• 2,3-dihydroxybutanedioic acid,3-[1-hydroxy-2-(methylamino)ethyl]phenol
• L-Phenylephrine Bitartrate
• NHKOTKKHHYKARN-UHFFFAOYSA-N
• +Expand

• InChIKey： NHKOTKKHHYKARN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13NO2.C4H6O6/c1-10-6-9(12)7-3-2-4-8(11)5-7;5-1(3(7)8)2(6)4(9)10/h2-5,9-12H,6H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)
• SMILES： CNCC(C1C=CC=C(O)C=1)O.OC(C(C(C(=O)O)O)O)=O

Computed Properties

• Exact Mass: 317.11107
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 317.11106656g/mol
• Heavy Atom Count: 22
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 168Ų

Experimental Properties

• PSA: 167.55
• Refractive Index: -16 ° (C=5, H2O)
• Color/Form: Not determined
• Solubility: Not determined

L-PHENYLEPHRINE BITARTRATE Security Information

L-PHENYLEPHRINE BITARTRATE Customs Data

• HS CODE：29225090